Cas no 68189-43-5 (Popso)

• Product Name: Popso
• CAS No: 68189-43-5
• MF: C₁₀H₂₂N₂O₈S₂
• MW: 362.4203
• MDL: MFCD00038350
• CID: 58721
• PubChem ID: 87575236
• Update Time: 2024-12-09

Popso Chemical and Physical Properties

Names and Identifiers

• β,β'-dihydroxypiperazine-1,4-dipropanesulphonic acid
• POPSO
• Piperazine-N,N'-bis(2-hydroxypropanesulfonic acid) dihydrate
• Piperazine-1,4-bis(2-hydroxypropanesulfonic acid) dihydrate
• Piperazine-1,4-bi[2-hydroxypropanesulfonic acid]
• Piperazine-1,4-bis(2-hydroxypropanesulfonic Acid) Dihydrate[Good's buffer component for biological research]
• 2-hydroxy-3-[4-(2-hydroxy-3-sulfopropyl)piperazin-1-yl]propane-1-sulfonic acid
• 3,3'-(1,4-Piperazinediyl)bis(2-hydroxy-1-propanesulfonic acid)
• Piperazine-N,N'-bis(2-hydroxypropanesulfonic acid)
• PraseodyMiuM(III, IV) oxide
• POPSO Dihydrate
• Piperazine-1,4-bis(2-hydroxypropanesulfonic Acid)
• POPSO hydrate
• 3,3'-(piperazine-1,4-diyl)bis(2-hydroxypropane-1-sulfonic acid)
• AK163100
• 1,4-Piperazinedipropanesulfonic acid, .beta.1,.beta.4-dihydroxy-
• 2-hydroxy-3-[4-(2-hydroxy-3-sulfopropyl)piperazinyl]propanesulfonic acid
• 1
• Piperazin-N, N '- di (2-hydroxypropanesulfonic acid)
• POPSO hydrate,98%
• 8MX69Z3W59
• beta,beta'-Dihydroxypiperazine-1,4-dipropanesulphonic acid
• 1,4-Piperazinedipropanesulfonic acid, .beta.,.beta.'-dihydroxy-
• SCHEMBL57455
• DTXSID60887233
• EINECS 269-199-1
• P1131
• UNII-8MX69Z3W59
• NS00063401
• HY-D0876
• 68189-43-5
• F20347
• CS-0015186
• 1,4-Piperazinedipropanesulfonic acid, beta1,beta4-dihydroxy-
• MFCD00038350
• 1,4-Piperazinedipropanesulfonic acid, beta,beta'-dihydroxy-
• DS-8013
• DA-76913
• AC-24635
• AKOS005267101
• POPSO, free acid
• Popso

• MDL： MFCD00038350
• Inchi： 1S/C10H22N2O8S2/c13-9(7-21(15,16)17)5-11-1-2-12(4-3-11)6-10(14)8-22(18,19)20/h9-10,13-14H,1-8H2,(H,15,16,17)(H,18,19,20)
• InChI Key： LVQFQZZGTZFUNF-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])(C([H])([H])N1C([H])([H])C([H])([H])N(C([H])([H])C([H])(C([H])([H])S(=O)(=O)O[H])O[H])C([H])([H])C1([H])[H])O[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 362.08200
• Monoisotopic Mass: 362.081757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -7.9
• Topological Polar Surface Area: 172

Experimental Properties

• Color/Form: White powder
• Density: 1.5780
• Melting Point: 320°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.593
• Solubility: 1 M NaOH: 0.1 M, clear, colorless
• PSA: 172.44000
• LogP: -0.86120
• Solubility: Not determined
• pka: 7.8(at 25℃)

Popso Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 21-23/24/25-25-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R21; R23/24/25; R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Other Chemical Reagents